1-((2,4-dichloro-5-methylphenyl)sulfonyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2,4-dichloro-5-methylphenyl)sulfonyl-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C17H20Cl2N4O4S/c1-10-7-15(14(19)8-13(10)18)28(25,26)23-5-3-12(4-6-23)17(24)20-9-16-21-11(2)22-27-16/h7-8,12H,3-6,9H2,1-2H3,(H,20,24)
• InChI Key: MEDBAAWMHUGGIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1Cl)Cl)S(=O)(=O)N2CCC(CC2)C(=O)NCC3=NC(=NO3)C
• Molecular Formula: C17H20Cl2N4O4S
• Molecular Weight: 447.3 g/mol

Description

1-((2,4-dichloro-5-methylphenyl)sulfonyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C17H20Cl2N4O4S and its molecular weight is 447.33. The purity is usually 95%.
BenchChem offers high-quality 1-((2,4-dichloro-5-methylphenyl)sulfonyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((2,4-dichloro-5-methylphenyl)sulfonyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research on derivatives of piperidine-4-carboxylic acid appended with 1,3,4-oxadiazole hybrids has demonstrated promising anticancer properties. These compounds were synthesized through multiple steps, including the conversion of ethyl 1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxylate and subsequent reactions to produce propanamide derivatives. Several of these derivatives exhibited low IC50 values, indicating strong anticancer activity in vitro compared to the reference drug, doxorubicin. This suggests the potential therapeutic usefulness of these compounds in cancer treatment, pending further in vivo studies (A. Rehman et al., 2018).

Antibacterial Applications

Another study focused on acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluated for their antibacterial potentials. The synthesis involved converting ethyl piperidin-4-carboxylate into various intermediates, leading to the creation of target molecules with demonstrated moderate inhibitory effects against both Gram-negative and Gram-positive bacterial strains. Specifically, one compound showed significant growth inhibition of multiple bacterial strains, indicating its potential as an active growth inhibitor (Kashif Iqbal et al., 2017).

Alzheimer’s Disease Drug Candidates

Synthesis of new N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was performed to evaluate their potential as drug candidates for Alzheimer’s disease. These compounds underwent spectral analysis and were screened for enzyme inhibition activity against acetylcholinesterase (AChE), a target for Alzheimer's treatment. The study highlights the need for further validation of these compounds as potential drug candidates (A. Rehman et al., 2018).